Cas no 1291863-28-9 (4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one)

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one structure
1291863-28-9 structure
Product Name:4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one
CAS No:1291863-28-9
MF:C23H15ClN4O2
MW:414.84380364418
CID:5398778
Update Time:2025-10-19

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1(2H)-phthalazinone
    • 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one
    • Inchi: 1S/C23H15ClN4O2/c1-14-8-2-7-13-19(14)28-23(29)16-10-4-3-9-15(16)20(26-28)22-25-21(27-30-22)17-11-5-6-12-18(17)24/h2-13H,1H3
    • InChI Key: OGBKXGFCBUWTKW-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC=C3Cl)N=2)=NN1C1=CC=CC=C1C

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 637.2±65.0 °C(Predicted)
  • pka: -1.08±0.40(Predicted)

4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one Pricemore >>

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Additional information on 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1291863-28-9)

The compound 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one, identified by its CAS No. 1291863-28-9, represents a significant advancement in heterocyclic chemistry. This molecule features a unique structural framework combining a 1,2,4-oxadiazole ring and a phthalazin-1-one core, making it a subject of interest in pharmaceutical and material science research. Its intricate architecture offers potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in scientific literature highlight growing interest in heterocyclic compounds like 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one. Researchers are exploring its structure-activity relationship (SAR) to optimize bioactivity, addressing common queries such as "How does chlorophenyl substitution affect potency?" or "What are the synthetic routes for phthalazinone derivatives?" These questions reflect the compound's relevance in modern medicinal chemistry, where precision in molecular design is paramount.

The 1,2,4-oxadiazole moiety in this compound is particularly noteworthy due to its metabolic stability and hydrogen-bonding capacity, traits frequently searched in AI-driven drug design platforms. Computational studies suggest that the 2-methylphenyl group enhances lipophilicity, a feature often discussed in forums about blood-brain barrier permeability. Such properties align with current industry focus on CNS-targeted therapeutics, making this compound a valuable case study for researchers investigating neuropharmacological agents.

From a synthetic perspective, CAS 1291863-28-9 exemplifies innovative strategies in multi-component reactions. Laboratories worldwide are documenting improved yields through microwave-assisted synthesis—a technique gaining traction in green chemistry circles. This aligns with frequent search terms like "eco-friendly heterocycle synthesis" and "catalysis for oxadiazole formation," demonstrating how this compound bridges traditional methods with sustainable practices.

Analytical characterization of 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one typically involves advanced techniques such as LC-MS and NMR spectroscopy, topics consistently ranking high in academic search queries. The compound's distinct chromatographic behavior serves as a reference point for discussions on HPLC method development for structurally complex molecules—a pain point frequently mentioned in analytical chemistry communities.

Emerging applications in material science further elevate the significance of this compound. Its conjugated system shows promise in organic electronics, particularly in OLED research where thermal stability is crucial. Patent databases reveal growing interest in such phthalazinone-based materials, coinciding with market demands for energy-efficient displays—a hot topic in tech-oriented search trends.

Quality control protocols for CAS 1291863-28-9 emphasize rigorous impurity profiling, addressing common industry concerns about genotoxic impurities in APIs. This aspect resonates with regulatory discussions in pharmaceutical forums, where queries about ICH guidelines compliance for novel heterocycles are prevalent. The compound's well-documented degradation pathways serve as educational models for stability studies.

In conclusion, 4-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one stands at the intersection of multiple scientific disciplines. Its versatile chemistry continues to inspire research across drug discovery, analytical method development, and advanced materials, making CAS 1291863-28-9 a compound of enduring relevance in contemporary scientific exploration.

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